Cas no 1177362-74-1 (2-Cyclopentylhexahydro-1H-azepine Hydrochloride)

• Product Name: 2-Cyclopentylhexahydro-1H-azepine Hydrochloride
• CAS No: 1177362-74-1
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 1005368
• Update Time: 2026-04-29

2-Cyclopentylhexahydro-1H-azepine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentylhexahydro-1H-azepine Hydrochloride
• 2-cyclopentylazepane,hydrochloride

Computed Properties

• Exact Mass: 203.14400

Experimental Properties

• PSA: 12.03000
• LogP: 3.83960

Additional information on 2-Cyclopentylhexahydro-1H-azepine Hydrochloride

Research Brief on 2-Cyclopentylhexahydro-1H-azepine Hydrochloride (CAS: 1177362-74-1)

2-Cyclopentylhexahydro-1H-azepine Hydrochloride (CAS: 1177362-74-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound belongs to the class of azepine derivatives, which are known for their diverse biological activities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Cyclopentylhexahydro-1H-azepine Hydrochloride, addressing previous challenges related to yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that significantly improves the overall yield while maintaining high enantiomeric purity, a critical factor for pharmaceutical applications.

Pharmacological investigations have revealed that 2-Cyclopentylhexahydro-1H-azepine Hydrochloride exhibits promising activity as a modulator of central nervous system (CNS) targets. Preclinical studies suggest its potential utility in the treatment of neurological disorders, including anxiety and depression. The compound's mechanism of action appears to involve interaction with serotonin and dopamine receptors, although further elucidation is required to fully understand its pharmacodynamic profile.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. A 2024 study demonstrated that derivatives of 2-Cyclopentylhexahydro-1H-azepine Hydrochloride exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. These findings open new avenues for the development of targeted cancer therapies, although extensive preclinical and clinical validation is still needed.

The safety profile of 2-Cyclopentylhexahydro-1H-azepine Hydrochloride has also been a subject of recent investigation. Toxicological studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers emphasize the need for comprehensive safety assessments before advancing to human trials.

Looking ahead, the compound's versatility as a chemical scaffold presents opportunities for further structural optimization. Computational modeling and structure-activity relationship (SAR) studies are underway to design more potent and selective analogs. These efforts are expected to yield improved candidates for various therapeutic indications in the coming years.

In conclusion, 2-Cyclopentylhexahydro-1H-azepine Hydrochloride (CAS: 1177362-74-1) represents a promising compound with multiple potential therapeutic applications. Continued research into its synthesis, pharmacology, and clinical potential is warranted to fully realize its value in drug discovery and development.